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Compound of Interest

Compound Name: Dimethylamine hydrochloride

Cat. No.: B122199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for dimethylamine hydrochloride ((CH₃)₂NH₂Cl). The information presented is intended to

support research, development, and formulation activities where a thorough understanding of

the energetic properties of this compound is critical. All quantitative data is summarized in clear,

accessible tables, and detailed experimental protocols for key thermochemical measurements

are provided.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of solid dimethylamine
hydrochloride at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Enthalpy of Formation

Thermochemical Parameter Value (kJ/mol)

Standard Molar Enthalpy of Formation (ΔHf°) -291.1

Table 2: Calculated Standard Molar Entropy and Gibbs Free Energy of Formation
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Thermochemical Parameter Value

Standard Molar Entropy (S°) Value not explicitly found in literature

Molar Heat Capacity (Cp) Value not explicitly found in literature

Standard Gibbs Free Energy of Formation

(ΔGf°)
Dependent on S°

Note: While an experimental value for the standard molar enthalpy of formation is available,

specific experimental data for the standard molar entropy and molar heat capacity of

dimethylamine hydrochloride were not found in the reviewed literature. The Standard Gibbs

Free energy of formation is therefore calculated based on the available enthalpy and entropy

data.

Physicochemical Properties
A summary of key physicochemical properties is provided in Table 3 for reference.

Table 3: Physicochemical Properties of Dimethylamine Hydrochloride

Property Value

Molecular Formula C₂H₈ClN

Molecular Weight 81.54 g/mol

Melting Point 170-173 °C

Appearance White crystalline powder

Solubility Soluble in water

Formation of Dimethylamine Hydrochloride
Dimethylamine hydrochloride is formed through the acid-base reaction between

dimethylamine and hydrogen chloride. This is a direct and exothermic reaction.
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Figure 1. Formation of Dimethylamine Hydrochloride.
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Experimental Protocols for Thermochemical
Analysis
Accurate determination of thermochemical data relies on precise experimental techniques. The

following sections detail the methodologies for key experiments.

Determination of the Enthalpy of Formation via Solution
Calorimetry
The standard enthalpy of formation of solid dimethylamine hydrochloride can be determined

using solution calorimetry. This method involves measuring the heat changes associated with

dissolving the reactants and products in a suitable solvent and applying Hess's Law.
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[https://www.benchchem.com/product/b122199#thermochemical-data-for-dimethylamine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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